Cas no 2241128-15-2 (3-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)piperidine-4-carboxylic acid)
3-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)piperidine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Piperidinecarboxylic acid, 1-(1-methylethyl)-3-(1-methyl-1H-pyrazol-5-yl)-
- 3-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)piperidine-4-carboxylic acid
-
- MDL: MFCD31691121
- Inchi: 1S/C13H21N3O2/c1-9(2)16-7-5-10(13(17)18)11(8-16)12-4-6-14-15(12)3/h4,6,9-11H,5,7-8H2,1-3H3,(H,17,18)
- InChI Key: DQKYJYYNPRHSGK-UHFFFAOYSA-N
- SMILES: N1(C(C)C)CCC(C(O)=O)C(C2N(C)N=CC=2)C1
3-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)piperidine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-309295-0.05g |
3-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)piperidine-4-carboxylic acid |
2241128-15-2 | 95.0% | 0.05g |
$1261.0 | 2025-03-19 | |
| Enamine | EN300-309295-0.1g |
3-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)piperidine-4-carboxylic acid |
2241128-15-2 | 95.0% | 0.1g |
$1320.0 | 2025-03-19 | |
| Enamine | EN300-309295-0.25g |
3-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)piperidine-4-carboxylic acid |
2241128-15-2 | 95.0% | 0.25g |
$1381.0 | 2025-03-19 | |
| Enamine | EN300-309295-0.5g |
3-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)piperidine-4-carboxylic acid |
2241128-15-2 | 95.0% | 0.5g |
$1440.0 | 2025-03-19 | |
| Enamine | EN300-309295-1.0g |
3-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)piperidine-4-carboxylic acid |
2241128-15-2 | 95.0% | 1.0g |
$1500.0 | 2025-03-19 | |
| Enamine | EN300-309295-2.5g |
3-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)piperidine-4-carboxylic acid |
2241128-15-2 | 95.0% | 2.5g |
$2940.0 | 2025-03-19 | |
| Enamine | EN300-309295-5.0g |
3-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)piperidine-4-carboxylic acid |
2241128-15-2 | 95.0% | 5.0g |
$4349.0 | 2025-03-19 | |
| Enamine | EN300-309295-10.0g |
3-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)piperidine-4-carboxylic acid |
2241128-15-2 | 95.0% | 10.0g |
$6450.0 | 2025-03-19 | |
| Enamine | EN300-309295-1g |
3-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)piperidine-4-carboxylic acid |
2241128-15-2 | 1g |
$1500.0 | 2023-09-05 | ||
| Enamine | EN300-309295-5g |
3-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)piperidine-4-carboxylic acid |
2241128-15-2 | 5g |
$4349.0 | 2023-09-05 |
3-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)piperidine-4-carboxylic acid Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 3-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)piperidine-4-carboxylic acid
Introduction to 3-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)piperidine-4-carboxylic acid (CAS No. 2241128-15-2) in Modern Chemical and Pharmaceutical Research
The compound 3-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)piperidine-4-carboxylic acid, identified by its CAS number 2241128-15-2, represents a significant advancement in the realm of medicinal chemistry and pharmacological research. This heterocyclic molecule, featuring a piperidine core linked to a pyrazole moiety, has garnered attention due to its structural complexity and potential therapeutic applications. The unique arrangement of functional groups in this compound not only makes it a subject of interest for synthetic chemists but also positions it as a promising candidate for drug discovery initiatives.
In recent years, the pharmaceutical industry has witnessed a surge in the exploration of piperidine derivatives, owing to their favorable pharmacokinetic properties and broad biological activity. The presence of the 1-methyl-1H-pyrazol scaffold in 3-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)piperidine-4-carboxylic acid contributes to its potential as an intermediate in the synthesis of bioactive molecules. This particular structure has been investigated for its role in modulating various biological pathways, particularly those involving neurotransmitter systems and inflammatory responses.
One of the most compelling aspects of this compound is its versatility in medicinal chemistry. The piperidine ring serves as a privileged scaffold, often found in drugs that target central nervous system disorders, cardiovascular diseases, and metabolic conditions. When combined with the pyrazole moiety, which is known for its anti-inflammatory and antimicrobial properties, the resulting molecule exhibits a synergistic effect that could enhance therapeutic outcomes. Researchers have been particularly interested in how the substitution pattern on the piperidine ring influences binding affinity to biological targets, making this compound a valuable tool for structure-activity relationship (SAR) studies.
The synthesis of 3-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)piperidine-4-carboxylic acid presents an intriguing challenge for synthetic chemists due to its complex architecture. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry, have been employed to construct the desired framework efficiently. These approaches not only highlight the compound's synthetic accessibility but also underscore the importance of innovative techniques in modern drug development.
Recent studies have begun to explore the pharmacological profile of derivatives similar to 3-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)piperidine-4-carboxylic acid, particularly in the context of neurological disorders. The pyrazole component has shown promise in preclinical models for its ability to interact with receptors and enzymes involved in pain modulation and neuroprotection. Furthermore, the propanyl substituent on the piperidine ring may contribute to improved solubility and membrane permeability, enhancing bioavailability—a critical factor in drug efficacy.
The integration of computational chemistry and high-throughput screening has accelerated the discovery process for compounds like 3-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-y)piperidine carboxylic acid. Molecular docking studies have revealed potential interactions with targets such as serotonin receptors (5-HT receptors) and dopamine transporters, suggesting applications in treating conditions like depression and Parkinson's disease. These findings align with broader trends in pharmaceutical research, where computational tools are leveraged to identify novel drug candidates rapidly.
In addition to its neurological applications, this compound has shown promise in combating inflammatory diseases. The pyrazole moiety is known to exhibit anti-inflammatory effects by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). By incorporating this scaffold into a piperidine-based structure, researchers aim to develop more potent and selective inhibitors that could serve as alternatives or adjuncts to existing therapies.
The chemical stability and metabolic fate of 3-(1-methyl-H-pyrazol -5 - yl)- 1 -( propan - 2 - yl) piperidine - 4 - carboxylic acid are critical considerations for its translation from bench research to clinical use. Studies have begun to investigate how this molecule is metabolized by cytochrome P450 enzymes and whether it undergoes any significant transformations that could affect its efficacy or safety profile. Understanding these processes is essential for optimizing dosing regimens and minimizing potential side effects.
The future directions for research on 3-( 1 - methyl - 1 H - pyrazol - 5 - yl) - 1 -( propan - 2 - yl) piperidine - 4 - carboxylic acid are multifaceted. Efforts are underway to synthesize analogs with modified substitution patterns to enhance specific biological activities or improve pharmacokinetic properties. Additionally, preclinical studies are being designed to evaluate the compound's efficacy and safety in animal models before human trials can commence.
The significance of this compound extends beyond its immediate therapeutic applications; it also serves as a valuable building block for more complex molecules. The ability to modify its core structure allows chemists to explore new chemical space while leveraging established scaffolds that have demonstrated biological activity. This approach aligns with current trends in drug discovery, where innovation often builds upon known successful structures rather than starting from scratch.
In conclusion,3-( 1 - methyl H pyrazol - 5 yl) - 1 -( propan 2 yl) piperidine carboxylic acid (CAS No . 2241128 15 ) is a promising candidate with broad therapeutic potential . Its unique structural features make it an attractive subject for further research , while its potential applications span multiple disease areas highlight its importance in modern pharmaceutical science . As research continues , this compound is poised play a significant role in shaping future treatments .
2241128-15-2 (3-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)piperidine-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)